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Compound of Interest

3-(Ethoxymethylene)pentane-2,4-
Compound Name: _
dione

cat. No.: B1267616

An In-depth Technical Guide to 3-
(Ethoxymethylene)pentane-2,4-dione

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
nomenclature, physicochemical properties, synthesis, and reactivity of 3-
(Ethoxymethylene)pentane-2,4-dione. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis.

Chemical Structure and IUPAC Name

The chemical structure of 3-(Ethoxymethylene)pentane-2,4-dione is characterized by a
pentane-2,4-dione backbone with an ethoxymethylene group attached to the third carbon.

Chemical Structure:

The correct IUPAC name for this compound is 3-(ethoxymethylidene)pentane-2,4-dione.[1][2]
[3] This nomenclature accurately reflects the presence of an ethoxy group (=CH-O-CH2-CH3)
attached to the central carbon of the pentane-2,4-dione structure.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-(Ethoxymethylene)pentane-2,4-dione is
presented in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1267616?utm_src=pdf-interest
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/product/b1267616
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Ethoxymethylene_pentane-2_4-dione
https://www.benchchem.com/product/b1267616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C8H1203 [11[3]
Molecular Weight 156.18 g/mol [1][3]
Appearance Clear yellow liquid

Boiling Point 140-142 °C at 15 mmHg

Density 1.01 g/cm3

Refractive Index 1.484

CAS Number 33884-41-2 [11[3]

InChi Key ITTXGKOHFZJUEX- e

UHFFFAOYSA-N

Canonical SMILES CCOC=C(C(=0)C)C(=0)C [11[3]

Experimental Protocols
Synthesis of 3-(Ethoxymethylene)pentane-2,4-dione

The most common and efficient method for the synthesis of 3-(Ethoxymethylene)pentane-
2,4-dione is through the reaction of pentane-2,4-dione (also known as acetylacetone) with
triethyl orthoformate.

Reaction Scheme:
Detailed Experimental Protocol:

e Reagents and Equipment:

o

Pentane-2,4-dione

o

Triethyl orthoformate

[¢]

Acetic anhydride (optional, as a dehydrating agent)

Round-bottom flask

[¢]
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o Reflux condenser
o Heating mantle

o Distillation apparatus

e Procedure:

o In a clean, dry round-bottom flask, combine one equivalent of pentane-2,4-dione and a
slight excess (1.1 to 1.5 equivalents) of triethyl orthoformate. Acetic anhydride can be
added to the reaction mixture to act as a dehydrating agent and drive the reaction to
completion.

o Equip the flask with a reflux condenser.

o Heat the reaction mixture to reflux (typically around 120-140 °C) and maintain the reflux
for a period of 2 to 4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o After the reaction is complete, allow the mixture to cool to room temperature.

o The ethanol and any unreacted starting materials are removed by distillation under
reduced pressure.

o The crude product is then purified by fractional distillation under high vacuum to yield pure
3-(Ethoxymethylene)pentane-2,4-dione as a clear yellow liquid.

Reactivity and Applications in Synthesis

3-(Ethoxymethylene)pentane-2,4-dione is a versatile intermediate in organic synthesis,
primarily due to the presence of both electrophilic and nucleophilic centers. A key application is
in the synthesis of various heterocyclic compounds.

Synthesis of Pyrazole Derivatives

The reaction of 3-(Ethoxymethylene)pentane-2,4-dione with hydrazine derivatives is a
common method for the preparation of substituted pyrazoles, which are important scaffolds in
medicinal chemistry.
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Experimental Workflow for Pyrazole Synthesis:

The following diagram illustrates the general workflow for the synthesis of a pyrazole derivative
from 3-(Ethoxymethylene)pentane-2,4-dione and a substituted hydrazine.

Obtain the final
Pyrazole derivative

Combine 3-(Ethoxymethylene)pentane-2,4-dione Heat the mixure to reflax
w[and Hydrazine derivative in a suitable solvent (e.g., Ethanol) (e.g., 78 °C for Ethanol) || Monitor reaction pooee=tlc

Purify the crude product by
recrystallization or column chromatography

(Versatile Intermediate)

'

Synthesis of Heterocyclic Scaffolds
(e.g., Pyrazoles, Pyrimidines)

'

Generation of Compound Libraries

'

(High-Throughput Screening for Biological Activity)

v

Identification of Lead Compounds
for Drug Development

(3-(Ethoxymethylene)pentane-2,4-dione)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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